Cas no 1435467-37-0 (PF-06282999)

• Product Name: PF-06282999
• CAS No: 1435467-37-0
• MF: C₁₃H₁₂ClN₃O₃S
• MW: 325.77
• MDL: MFCD30533689
• CID: 2601721
• Update Time: 2025-05-23

PF-06282999 Chemical and Physical Properties

Names and Identifiers

• 2-(6-(5-Chloro-2-methoxyphenyl)-4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamide
• 6-(5-Chloro-2-methoxyphenyl)-3,4-dihydro-4-oxo-2-thioxo-1(2H)-pyrimidineacetamide
• PF 06282999
• PF06282999
• PF-06282999
• YO3O4Q2NC8
• 2-[6-(5-chloro-2-methoxyphenyl)-4-oxo-2-sulfanylidenepyrimidin-1-yl]acetamide
• GTPL10053
• BCP20203
• BDBM50133595
• s6648
• compound 8 [PMID: 26509551]
• DB11683
• J3.552.697H
• Q27294622
• 1(2H)-Pyrimidineacetamide, 6-(5-chloro-2-methoxyphenyl)-3,4-dihydro-4-oxo-2-thioxo-
• 2-(6-(5-Chlor

• MDL： MFCD30533689
• Inchi： 1S/C13H12ClN3O3S/c1-20-10-3-2-7(14)4-8(10)9-5-12(19)16-13(21)17(9)6-11(15)18/h2-5H,6H2,1H3,(H2,15,18)(H,16,19,21)
• InChI Key： ICYNYWFGIDGBRD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(Cl)=CC=1C1=CC(NC(=S)N1CC(N)=O)=O

Computed Properties

• Exact Mass: 325.02879g/mol
• Monoisotopic Mass: 325.02879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117
• Molecular Weight: 325.77g/mol

PF-06282999 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on PF-06282999

PF-0628

_

__________

The compound PF-06

-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-

A groundbreaking BCL-

In recent clinical trials published in the New England Journal of Medicine (NEJM), PF-

This novel agent demonstrates superior pharmacokinetic properties compared to earlier-generation BCL-

A phase IIb study highlighted its unique ability to cross the blood-brain barrier, opening new avenues for treating central nervous system malignancies.

Leveraging advanced computational chemistry, researchers have optimized the compound's stereochemical configuration to enhance selectivity for BCL-

Preliminary data from combination therapy trials with anti-PD-

The compound's mechanism of action involves allosteric inhibition of BCL-

A recent structural biology study using cryo-electron microscopy revealed novel binding interactions between PF-

Clinical pharmacology studies confirm a favorable safety profile with manageable adverse events primarily involving hematologic parameters.

Ongoing phase III trials are exploring its efficacy in relapsed/refractory multiple myeloma, leveraging its synergistic effects with proteasome inhibitors.

This innovative therapeutic has been granted Breakthrough Therapy designation by the FDA for treatment-resistant follicular lymphoma based on promising phase II results.